![molecular formula C18H15FN2O2 B4406368 3-fluorobenzyl 2,3-dimethyl-6-quinoxalinecarboxylate](/img/structure/B4406368.png)
3-fluorobenzyl 2,3-dimethyl-6-quinoxalinecarboxylate
Overview
Description
3-Fluorobenzyl 2,3-dimethyl-6-quinoxalinecarboxylate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 3-fluorobenzyl 2,3-dimethyl-6-quinoxalinecarboxylate involves its ability to target specific enzymes and pathways in cells. It has been shown to inhibit the activity of certain kinases such as EGFR and HER2, which are involved in the growth and proliferation of cancer cells. It also has the ability to modulate the activity of neurotransmitters such as dopamine and serotonin, which are involved in the regulation of mood and behavior.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound depend on the specific application and target of the compound. In cancer research, it has been shown to inhibit the growth and proliferation of cancer cells, induce apoptosis, and reduce tumor size in animal models. In neuropharmacology, it has been studied for its potential in improving cognitive function, reducing inflammation, and protecting against oxidative stress.
Advantages and Limitations for Lab Experiments
The advantages of using 3-fluorobenzyl 2,3-dimethyl-6-quinoxalinecarboxylate in lab experiments include its specificity and potency in targeting specific enzymes and pathways. It is also relatively easy to synthesize and purify, making it a useful starting material for the synthesis of other bioactive molecules. However, the limitations of using this compound in lab experiments include its potential toxicity and limited solubility in aqueous solutions.
Future Directions
There are several future directions for research related to 3-fluorobenzyl 2,3-dimethyl-6-quinoxalinecarboxylate. One direction is to further investigate its potential applications in cancer research, particularly in combination with other anticancer agents. Another direction is to study its potential in treating neurological disorders such as depression and anxiety. Additionally, further research is needed to optimize the synthesis method and improve the solubility and bioavailability of this compound.
Scientific Research Applications
3-Fluorobenzyl 2,3-dimethyl-6-quinoxalinecarboxylate has been studied extensively for its potential applications in various fields such as cancer research, neuropharmacology, and medicinal chemistry. In cancer research, this compound has shown promising results in inhibiting the growth of cancer cells by targeting specific enzymes and pathways. In neuropharmacology, it has been studied for its potential in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. In medicinal chemistry, this compound has been used as a starting material for the synthesis of other bioactive molecules.
properties
IUPAC Name |
(3-fluorophenyl)methyl 2,3-dimethylquinoxaline-6-carboxylate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15FN2O2/c1-11-12(2)21-17-9-14(6-7-16(17)20-11)18(22)23-10-13-4-3-5-15(19)8-13/h3-9H,10H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HDGJLBYMHNFSAT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=C2C=C(C=CC2=N1)C(=O)OCC3=CC(=CC=C3)F)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15FN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.